Cas no 2901109-44-0 (6-Bromo-2-chloro-4-fluoro-3-methylaniline)

• Product Name: 6-Bromo-2-chloro-4-fluoro-3-methylaniline
• CAS No: 2901109-44-0
• MF: C₇H₆BrClFN
• MW: 238.48464345932
• CID: 6796366
• PubChem ID: 171367586
• Update Time: 2025-10-20

6-Bromo-2-chloro-4-fluoro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-4-fluoro-3-methylaniline
• 2901109-44-0
• MFCD34756560
• 6-Bromo-2-chloro-4-fluoro-3-methylaniline

• Inchi： 1S/C7H6BrClFN/c1-3-5(10)2-4(8)7(11)6(3)9/h2H,11H2,1H3
• InChI Key： QUMRNKYBHHHDAT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1N)Cl)F

Computed Properties

• Exact Mass: 236.93562g/mol
• Monoisotopic Mass: 236.93562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.699±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 260.7±35.0 °C(Predicted)
• pka: 0.77±0.10(Predicted)

Additional information on 6-Bromo-2-chloro-4-fluoro-3-methylaniline

Introduction to 6-Bromo-2-chloro-4-fluoro-3-methylaniline (CAS No. 2901109-44-0)

6-Bromo-2-chloro-4-fluoro-3-methylaniline (CAS No. 2901109-44-0) is a multifunctional aromatic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique chemical structure and potential applications. This compound features a bromine atom, a chlorine atom, a fluorine atom, and a methyl group substituted on an aniline ring, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical structure of 6-Bromo-2-chloro-4-fluoro-3-methylaniline is characterized by its high degree of substitution, which imparts specific physical and chemical properties. The presence of bromine, chlorine, and fluorine atoms enhances the compound's reactivity and stability, while the methyl group contributes to its solubility and electronic properties. These features make it an attractive candidate for use in the development of novel drugs and functional materials.

In the realm of medicinal chemistry, 6-Bromo-2-chloro-4-fluoro-3-methylaniline has shown promise as a key intermediate in the synthesis of several important pharmaceuticals. Recent studies have highlighted its potential in the development of drugs targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-cancer activity by selectively inhibiting key enzymes involved in tumor growth. Additionally, its ability to modulate neurotransmitter systems has been explored for potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-Bromo-2-chloro-4-fluoro-3-methylaniline involves a series of well-defined chemical reactions. One common approach is to start with an appropriate substituted aniline and sequentially introduce the bromine, chlorine, fluorine, and methyl groups through selective halogenation and alkylation reactions. The choice of reagents and reaction conditions is crucial to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the process, making it more efficient and environmentally friendly.

In materials science, 6-Bromo-2-chloro-4-fluoro-3-methylaniline has found applications in the development of functional polymers and organic semiconductors. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that derivatives of this compound can enhance the performance of OLEDs by improving their efficiency and stability. Similarly, its use in OPVs has shown promising results in terms of increased power conversion efficiency.

The safety and environmental impact of 6-Bromo-2-chloro-4-fluoro-3-methylaniline are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and disposal practices should be followed to minimize any potential risks. Studies on its biodegradability and ecotoxicity are ongoing to ensure its safe use in industrial applications.

Recent advancements in analytical techniques have enabled more detailed characterization of 6-Bromo-2-chloro-4-fluoro-3-methylaniline. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly used to confirm its structure and purity. These techniques provide valuable insights into its molecular conformation and help identify any impurities or by-products that may affect its performance.

In conclusion, 6-Bromo-2-chloro-4-fluoro-3-methylaniline (CAS No. 2901109-44-0) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure makes it an attractive intermediate for the synthesis of advanced pharmaceuticals and functional materials. Ongoing research continues to uncover new applications and optimize its synthesis methods, further highlighting its importance in these fields.